Cas no 31366-05-9 (1-Pentanone,2-methyl-1-phenyl-)

• Product Name: 1-Pentanone,2-methyl-1-phenyl-
• CAS No: 31366-05-9
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 307557
• PubChem ID: 297729
• Update Time: 2025-04-19

1-Pentanone,2-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone,2-methyl-1-phenyl-
• 1-Oxo-2-methyl-1-phenyl-pentan
• 2-Benzoyl-pentan
• 2-Methyl-1-phenyl-pentan-1-on
• 2-methyl-1-phenyl-pentan-1-one
• AC1L6S28
• AGN-PC-00LV4V
• NSC168994
• SureCN1824157
• 2-methyl-1-phenylpentan-1-one
• SCHEMBL1824157
• DTXSID80305080
• NSC-168994
• 31366-05-9
• 4-benzoylpentyl

• Inchi： 1S/C12H16O/c1-3-7-10(2)12(13)11-8-5-4-6-9-11/h4-6,8-10H,3,7H2,1-2H3
• InChI Key： VXGJFMHAPUVWSB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C)CCC

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.94
• Boiling Point: 253.2°Cat760mmHg
• Flash Point: 99.4°C
• Refractive Index: 1.496
• PSA: 17.07
• LogP: 3.30550